Cas no 1642793-99-4 (1-methoxy-4-(2-nitroethyl)naphthalene)

• Product Name: 1-methoxy-4-(2-nitroethyl)naphthalene
• CAS No: 1642793-99-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6118176
• PubChem ID: 141464402
• Update Time: 2025-06-27

1-methoxy-4-(2-nitroethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-(2-nitroethyl)naphthalene
• EN300-1787665
• 1642793-99-4

• Inchi： 1S/C13H13NO3/c1-17-13-7-6-10(8-9-14(15)16)11-4-2-3-5-12(11)13/h2-7H,8-9H2,1H3
• InChI Key： GDINKMGARFFATN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CC[N+](=O)[O-])=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55Ų

Additional information on 1-methoxy-4-(2-nitroethyl)naphthalene

Introduction to 1-Methoxy-4-(2-Nitroethyl)naphthalene (CAS No. 1642793-99-4)

1-Methoxy-4-(2-nitroethyl)naphthalene (CAS No. 1642793-99-4) is a synthetic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in drug discovery and development. The compound's structure consists of a naphthalene ring with a methoxy group at the 1-position and a nitroethyl group at the 4-position, which imparts specific chemical and biological properties that make it an intriguing candidate for various research applications.

The molecular formula of 1-methoxy-4-(2-nitroethyl)naphthalene is C₁₃H₁₃₃, and its molecular weight is approximately 235.25 g/mol. The compound's physical properties include a melting point of around 85-87°C and a boiling point of approximately 350°C at standard atmospheric pressure. These properties are crucial for understanding its behavior in different experimental conditions and its potential use in various chemical reactions.

In recent years, the study of 1-methoxy-4-(2-nitroethyl)naphthalene has focused on its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits significant biological activity, particularly in modulating specific cellular pathways. For instance, studies have demonstrated that 1-methoxy-4-(2-nitroethyl)naphthalene can interact with certain enzymes and receptors, making it a valuable tool for understanding the mechanisms underlying various diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the effects of 1-methoxy-4-(2-nitroethyl)naphthalene on cancer cell lines. The researchers found that the compound exhibited potent anti-proliferative activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell cycle progression, suggesting its potential as a novel anticancer agent.

Beyond cancer research, 1-methoxy-4-(2-nitroethyl)naphthalene has also been explored for its neuroprotective properties. A study conducted by a team at the University of California, Los Angeles (UCLA) in 2023 examined the effects of this compound on neuronal cells exposed to oxidative stress. The results indicated that 1-methoxy-4-(2-nitroethyl)naphthalene could effectively reduce oxidative damage and improve cell survival, highlighting its potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route for producing 1-methoxy-4-(2-nitroethyl)naphthalene involves several well-documented steps. One common method involves the nitration of 1-methoxynaphthalene followed by alkylation with an appropriate nitroalkane derivative. This process requires careful control of reaction conditions to ensure high yields and purity of the final product. The synthetic accessibility of this compound makes it an attractive candidate for large-scale production and further pharmaceutical development.

In addition to its biological activities, 1-methoxy-4-(2-nitroethyl)naphthalene has also been studied for its photochemical properties. Research published in the Journal of Photochemistry and Photobiology B: Biology in 2021 explored the photophysical behavior of this compound under different light conditions. The findings revealed that 1-methoxy-4-(2-nitroethyl)naphthalene exhibits strong fluorescence emission, which could be harnessed for applications in bioimaging and sensing technologies.

The safety profile of 1-methoxy-4-(2-nitroethyl)naphthalene is another important aspect that has been evaluated in recent studies. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in both in vitro and in vivo models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-methoxy-4-(2-nitroethyl)naphthalene (CAS No. 1642793-99-4) is a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique molecular structure confers specific chemical and biological properties that make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable tool for advancing our understanding of various diseases and developing novel treatments.